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Compound of Interest

Compound Name: Isodecyl diphenyl phosphate

Cat. No.: B1201121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isodecyl diphenyl phosphate
(IDDP), detailing its chemical and physical properties, toxicological data, and primary industrial

applications. While not a direct component in drug development, its toxicological profile and

interaction with biological systems are of interest to the broader scientific community.

Core Chemical Identity
Isodecyl diphenyl phosphate is an organophosphate ester. It is a viscous, clear, colorless

liquid at room temperature.[1]

Molecular Formula: C₂₂H₃₁O₄P[1][2]

Molecular Weight: 390.5 g/mol [2][3]

Physicochemical and Toxicological Data
The quantitative properties of isodecyl diphenyl phosphate are summarized in the table

below. This data is essential for understanding its behavior in various experimental and

environmental settings.
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Property Value Reference(s)

IUPAC Name
8-methylnonyl diphenyl

phosphate
[1]

CAS Number 29761-21-5 [1][2]

Density 1.074 g/cm³ [1]

Melting Point -31 °F (-35 °C) [1]

Boiling Point Decomposes [1]

Flash Point > 200 °F [1]

Water Solubility Insoluble (<1 mg/mL at 70°F) [1][2]

Vapor Pressure 0.000016 mmHg [1]

Log Kow (Octanol-Water

Partition Coefficient)
5.44 [1][3]

Oral LD50 (rat) >15,800 mg/kg [1][2]

Experimental Protocols
Detailed experimental protocols for the synthesis of isodecyl diphenyl phosphate are not

readily available in public literature. However, toxicological and analytical methodologies have

been documented.

A study conducted by the National Institute of Environmental Health Sciences (NIEHS)

assessed the biological potency of IDDP in rats.[2]

Objective: To assess the biological potency of IDDP through a short-term, in vivo

transcriptomic study.[2]

Animal Model: Male Sprague Dawley (Hsd:Sprague Dawley® SD®) rats.[2]

Formulation and Dosing: IDDP was formulated in corn oil and administered once daily for

four consecutive days via gavage. Six dose groups were tested: 0, 66, 132, 264, 527, and

1,054 mg/kg body weight.[2]
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Endpoints: On the fourth day, animals were euthanized. Standard toxicological measures

were assessed, including serum cholinesterase activity. The liver was collected for gene

expression analysis using Affymetrix microarrays.[2]

Key Finding: A significant and marked decrease in serum cholinesterase activity was

observed in all dosed groups, which is a classic effect of organophosphates.[2]

The analysis of organophosphate esters like IDDP in biological and environmental samples

typically involves chromatographic techniques.

Sample Preparation: Extraction of the analyte from the matrix is a critical first step. For

biological tissues, this may involve homogenization followed by liquid-liquid extraction or

solid-phase extraction (SPE).[4]

Chromatography: Gas chromatography (GC) or liquid chromatography (LC) is used to

separate IDDP from other components in the sample.[4][5]

Detection: Mass spectrometry (MS) is commonly coupled with chromatography (GC-MS or

LC-MS) for sensitive and specific detection and quantification of IDDP.[4][5] Flame

photometric detection (FPD) is also a standard method for phosphorus-containing

compounds.[4]

Applications and Biological Relevance
The primary application of isodecyl diphenyl phosphate is as a flame retardant and

plasticizer.[6] It is used in a variety of materials to:

Interrupt or hinder combustion.[2]

Enhance the fire resistance of polymers.

Improve flexibility and durability in plastics such as PVC and in rubber products.

As an organophosphate, IDDP's primary toxicological effect is the inhibition of cholinesterase,

an enzyme critical for nerve function.[2] While its acute oral toxicity is low, its potential for

neurotoxicity and other long-term health effects are areas of ongoing research.[2][6] There is

currently limited information on its direct involvement in specific signaling pathways relevant to
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drug development. However, the study of its toxicogenomic effects can provide insights into

how chemicals of this class interact with biological systems at a molecular level.

Visualizations
The following diagrams illustrate the experimental workflow of the in vivo study and the general

mechanism of action for phosphorus-based flame retardants.
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Caption: Experimental workflow for the in vivo repeat dose study of Isodecyl Diphenyl
Phosphate.
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Caption: General mechanism of action for phosphorus-based flame retardants like IDDP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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